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Compound of Interest

Compound Name:
2-Nitro-4-

(trifluoromethylsulfonyl)aniline

Cat. No.: B1307868 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides a comprehensive overview of the GHS hazard classifications for the

chemical compound 2-Nitro-4-(trifluoromethylsulfonyl)aniline. The information is compiled

from safety data sheets provided by chemical suppliers.

GHS Hazard Identification and Classification
2-Nitro-4-(trifluoromethylsulfonyl)aniline is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to its high acute toxicity via oral, dermal, and inhalation routes, as well as

potential for organ damage with repeated exposure.[1][2]

The following tables summarize the GHS hazard statements and corresponding classifications.

Table 1: GHS Hazard Statements for 2-Nitro-4-(trifluoromethylsulfonyl)aniline
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Code Hazard Statement Source(s)

H301 Toxic if swallowed. [1][2]

H310 / H311
Fatal or toxic in contact with

skin.
[1][2]

H331 Toxic if inhaled. [1][3]

H315 Causes skin irritation. [2]

H318 Causes serious eye damage. [2]

H373

May cause damage to organs

through prolonged or repeated

exposure.

[1][2]

H412
Harmful to aquatic life with

long lasting effects.
[1]

Table 2: GHS Hazard Classification

Hazard Class Category Source(s)

Acute Toxicity, Oral 3 [1][2][4]

Acute Toxicity, Dermal 2 / 3 [1][2][4]

Acute Toxicity, Inhalation 3 [1][3][4]

Skin Corrosion/Irritation 2 [2]

Serious Eye Damage/Eye

Irritation
1 [2]

Specific Target Organ Toxicity

(Repeated Exposure)
2 [1][2]

Hazardous to the Aquatic

Environment, long-term
3 [1]

Precautionary Measures and Handling
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Safe handling of this compound is critical due to its toxicity. The following precautionary

statements are consistently recommended.

Prevention:

P260: Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

P262: Do not get in eyes, on skin, or on clothing.[2]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][2]

[3]

P273: Avoid release to the environment.[1]

Response:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[2]

P302 + P352 + P310: IF ON SKIN: Wash with plenty of water. Immediately call a POISON

CENTER or doctor.[1][2]

P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER or doctor.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

P314: Get medical advice/attention if you feel unwell.[1][2]

Storage and Disposal:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]
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P405: Store locked up.[1][5]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Note on In-depth Methodologies and Visualizations
The request for detailed experimental protocols, signaling pathway diagrams, and other

complex visualizations is not applicable to the subject of GHS hazard statements. GHS

classifications are derived from standardized toxicological and physicochemical data, rather

than complex biological or experimental workflows. The purpose of this document is to present

the standardized safety and hazard information for the chemical itself. There are no signaling

pathways or experimental workflows associated with GHS statements to be diagrammed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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